Cas no 2229429-41-6 (4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole)

• Product Name: 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole
• CAS No: 2229429-41-6
• MF: C₇H₇NS
• MW: 137.202180147171
• CID: 6092755
• PubChem ID: 165613294
• Update Time: 2025-06-14

4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole
• 2229429-41-6
• EN300-1756050

• Inchi： 1S/C7H7NS/c1-3-4-7-6(2)8-5-9-7/h1,5H,4H2,2H3
• InChI Key： LSPSDXMYKLOHSD-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CC#C

Computed Properties

• Exact Mass: 137.02992040g/mol
• Monoisotopic Mass: 137.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole

Recent Advances in the Study of 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole (CAS: 2229429-41-6) in Chemical Biology and Pharmaceutical Research

The compound 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole (CAS: 2229429-41-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiazole core with methyl and propargyl substituents, has demonstrated significant potential in various therapeutic applications. Recent studies have focused on its unique chemical properties, synthetic accessibility, and biological activities, making it an attractive target for drug discovery and development.

Structural analysis reveals that the propargyl group at position 5 of the thiazole ring provides a versatile handle for further chemical modifications through click chemistry approaches. This feature has been exploited in several recent studies to create diverse libraries of derivatives for structure-activity relationship (SAR) investigations. The methyl group at position 4 contributes to the compound's lipophilicity, influencing its pharmacokinetic properties and membrane permeability.

In the context of medicinal chemistry, 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole has shown notable activity against various biological targets. Recent publications highlight its potential as a kinase inhibitor scaffold, with particular efficacy against certain cancer-related kinases. The compound's ability to modulate protein-protein interactions has also been investigated, opening new avenues for targeting traditionally "undruggable" targets in oncology and other therapeutic areas.

Synthetic methodologies for 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole have been refined in recent years, with several research groups reporting improved yields and selectivity. A 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis approach that significantly reduces production costs while maintaining high purity. These advances in synthetic chemistry have facilitated larger-scale production for preclinical studies and accelerated structure-activity optimization efforts.

Pharmacological evaluations of this compound and its derivatives have revealed interesting pharmacokinetic profiles. The thiazole core appears to confer metabolic stability, while the propargyl group allows for targeted modifications to optimize absorption, distribution, metabolism, and excretion (ADME) properties. Recent in vivo studies in rodent models have demonstrated favorable bioavailability and tissue distribution patterns, supporting its potential as a lead compound for further development.

The safety profile of 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole has been investigated in preliminary toxicology studies. While the parent compound shows acceptable toxicity margins in acute exposure models, researchers are actively working to identify structural modifications that could further improve the therapeutic index. Several research groups have reported successful strategies to reduce off-target effects while maintaining or enhancing desired biological activities.

Looking forward, 4-methyl-5-(prop-2-yn-1-yl)-1,3-thiazole represents a versatile scaffold with significant potential in drug discovery. Its combination of synthetic tractability, diverse biological activities, and favorable physicochemical properties makes it particularly valuable for addressing current challenges in medicinal chemistry. Ongoing research is expected to further elucidate its mechanism of action and expand its therapeutic applications across multiple disease areas.